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Compound of Interest

Compound Name: 4-O-Demethylisokadsurenin D

Cat. No.: B15594123 Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a consolidated overview of the current publicly available

information on 4-O-Demethylisokadsurenin D, a lignan of interest isolated from the plant

Piper kadsura (Choisy) Ohwi. Despite extensive searches of scientific literature and chemical

databases, the primary publication detailing the initial discovery and comprehensive

characterization of this compound remains elusive. Consequently, this document summarizes

the available data, primarily from chemical suppliers and phytochemical reviews, and highlights

the current gaps in knowledge.

Introduction
4-O-Demethylisokadsurenin D is a natural product classified as a lignan.[1] It is known to be

isolated from the aerial parts of Piper kadsura (Choisy) Ohwi, a plant used in traditional

medicine.[1] Lignans as a chemical class are known to possess a wide range of biological

activities, making them of interest to the pharmaceutical and nutraceutical industries.

Physicochemical Properties
The fundamental physicochemical properties of 4-O-Demethylisokadsurenin D have been

compiled from various chemical data sources. A summary of these properties is presented in

Table 1.

Table 1: Physicochemical Properties of 4-O-Demethylisokadsurenin D
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Property Value Source

CAS Number 89104-59-6 [2]

Molecular Formula C₂₀H₂₂O₅ [2]

Molecular Weight 342.39 g/mol [2]

Compound Class Lignan [1]

Natural Source Piper kadsura (Choisy) Ohwi [1]

Structural Information
While the original structure elucidation data is not available, the chemical structure of 4-O-
Demethylisokadsurenin D is provided by chemical suppliers. The structure indicates a

complex polycyclic lignan skeleton.

Biological Activity
Currently, there is a significant lack of specific, quantitative biological activity data for 4-O-
Demethylisokadsurenin D in the public domain. While the broader extracts of Piper kadsura

and other isolated lignans have been reported to exhibit various biological effects, including

anti-inflammatory and cytotoxic activities, no such data is specifically attributed to 4-O-
Demethylisokadsurenin D in the available literature.

Experimental Protocols
A critical gap in the available information is the absence of detailed experimental protocols for

the isolation, purification, and characterization of 4-O-Demethylisokadsurenin D. The primary

scientific literature that would contain these methodologies could not be identified through

extensive searches.

For researchers interested in working with this compound, a general workflow for the isolation

of lignans from Piper kadsura can be inferred from related studies on the plant's chemical

constituents. This generalized workflow is depicted in the diagram below.
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Generalized Experimental Workflow for Lignan Isolation

Aerial Parts of Piper kadsura

Solvent Extraction
(e.g., Methanol, Ethanol)

Liquid-Liquid Partitioning
(e.g., Hexane, Ethyl Acetate)

Column Chromatography
(Silica Gel, Sephadex)

Preparative HPLC/TLC

Structure Elucidation
(NMR, MS, IR) Biological Activity Screening
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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